Cas no 105829-79-6 (6-Benzothiazolecarboxylic acid,2-[[4-[ethyl[3-oxo-3-(phenylmethoxy)propyl]amino]phenyl]azo]-,2-phenoxyethyl ester)

• Product Name: 6-Benzothiazolecarboxylic acid,2-[[4-[ethyl[3-oxo-3-(phenylmethoxy)propyl]amino]phenyl]azo]-,2-phenoxyethyl ester
• CAS No: 105829-79-6
• MF: C₃₄H₃₂N₄O₅S
• MW: 608.706686973572
• CID: 1161339
• Update Time: 2024-07-26

6-Benzothiazolecarboxylic acid,2-[[4-[ethyl[3-oxo-3-(phenylmethoxy)propyl]amino]phenyl]azo]-,2-phenoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylic acid,2-[[4-[ethyl[3-oxo-3-(phenylmethoxy)propyl]amino]phenyl]azo]-,2-phenoxyethyl ester
• 6-Benzothiazolecarboxylic acid, 2-[2-[4-[ethyl[3-oxo-3-(phenylmethoxy)propyl]amino]phenyl]diazenyl]-, 2-phenoxyethyl ester

• Inchi： 1S/C34H32N4O5S/c1-2-38(20-19-32(39)43-24-25-9-5-3-6-10-25)28-16-14-27(15-17-28)36-37-34-35-30-18-13-26(23-31(30)44-34)33(40)42-22-21-41-29-11-7-4-8-12-29/h3-18,23H,2,19-22,24H2,1H3
• InChI Key： OENXMHAPSBXWTQ-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCCOC3=CC=CC=C3)=O)=CC=C2N=C1N=NC1=CC=C(N(CC)CCC(=O)OCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 608.20956

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 749.5±70.0 °C(Predicted)
• PSA: 102.68
• pka: 2.56±0.50(Predicted)